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Compound of Interest

Compound Name: Bis(4-bromophenyl) ether

Cat. No.: B165872 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Content: This technical guide provides a comprehensive overview of the melting and

boiling points of bis(4-bromophenyl) ether, including detailed experimental protocols for their

determination and a summary of reported values.

Physicochemical Data of Bis(4-bromophenyl) Ether
Bis(4-bromophenyl) ether, also known as 4,4'-dibromodiphenyl ether, is a chemical

intermediate with the molecular formula C₁₂H₈Br₂O. Accurate determination of its physical

properties, such as melting and boiling points, is crucial for its application in synthesis and

materials science.

Table 1: Reported Melting and Boiling Points of Bis(4-bromophenyl) Ether

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b165872?utm_src=pdf-interest
https://www.benchchem.com/product/b165872?utm_src=pdf-body
https://www.benchchem.com/product/b165872?utm_src=pdf-body
https://www.benchchem.com/product/b165872?utm_src=pdf-body
https://www.benchchem.com/product/b165872?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical Property Reported Value (°C) Notes

Melting Point 55-60

56-60[1] Crystalline form

58

58.0 to 61.0[2]

60[2][3]

60-62

61-63[4] Literature value

Boiling Point 205[2][3] at 10 mmHg

338-340[1][4] Literature value

339

355-360

Experimental Protocols
Synthesis of Bis(4-bromophenyl) ether by Bromination
of Diphenyl Ether
A common method for the synthesis of bis(4-bromophenyl) ether involves the direct

bromination of diphenyl ether. The following is a generalized procedure based on established

methods.

Materials:

Diphenyl ether

Liquid bromine

An appropriate solvent (e.g., carbon disulfide, glacial acetic acid, or neat conditions)

Methanol (for purification)
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Procedure:

In a reaction vessel, dissolve diphenyl ether in a suitable solvent or use it neat.

Slowly add a stoichiometric amount of liquid bromine to the reaction mixture, maintaining the

temperature at a level sufficient to keep the mixture in a liquid state. The reaction can be

initiated at ambient temperature and gradually increased to approximately 60°C during

bromine addition.

After the addition is complete, allow the reaction to proceed for a set period (e.g., 2-8 hours)

at a controlled temperature (e.g., 50-100°C) to ensure complete bromination.

Remove any unreacted bromine from the reaction mixture, for instance, by sparging with an

inert gas or by chemical means.

The crude product is then subjected to purification. This can be achieved by digestion with

methanol. Methanol effectively dissolves by-products while having low solubility for the

desired bis(4-bromophenyl) ether, thus enabling purification without significant loss of

yield.

The purified bis(4-bromophenyl) ether is then recovered, typically by filtration, and dried.

Determination of Melting Point (Capillary Method)
The melting point of a crystalline solid like bis(4-bromophenyl) ether can be accurately

determined using the capillary method with a melting point apparatus.[5]

Materials:

Purified bis(4-bromophenyl) ether, finely powdered

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp or Thiele tube setup)

Procedure:
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Sample Preparation: A small amount of the dry, powdered bis(4-bromophenyl) ether is
introduced into the open end of a capillary tube. The tube is then tapped gently to pack the

solid into the sealed end, aiming for a sample height of 2-3 mm.

Apparatus Setup: The packed capillary tube is placed into the heating block of the melting

point apparatus.

Approximate Melting Point Determination: A preliminary rapid heating of the sample is

performed to determine an approximate melting range.

Accurate Melting Point Determination: A fresh sample is heated to a temperature about 15-

20°C below the approximate melting point. The heating rate is then reduced to 1-2°C per

minute.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample has turned into a

clear liquid is recorded as the end of the melting range. A sharp melting range (typically 0.5-

1°C) is indicative of a pure compound.

Determination of Boiling Point (Micro Boiling Point
Method)
For determining the boiling point of bis(4-bromophenyl) ether, especially when only a small

sample is available, the micro boiling point method using a Thiele tube is suitable.

Materials:

Bis(4-bromophenyl) ether

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Thiele tube filled with a high-boiling point liquid (e.g., mineral oil)
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Heat source (e.g., Bunsen burner)

Procedure:

Sample Preparation: A small amount of bis(4-bromophenyl) ether is placed in the fusion

tube. A capillary tube, with its sealed end pointing upwards, is then placed inside the fusion

tube containing the sample.

Apparatus Setup: The fusion tube assembly is attached to a thermometer, ensuring the

sample is level with the thermometer bulb. This setup is then immersed in the Thiele tube

containing the heating oil.

Heating: The side arm of the Thiele tube is gently and uniformly heated. As the temperature

rises, air trapped in the capillary tube will be expelled, seen as a slow stream of bubbles.

Observation: Upon further heating, the sample will begin to vaporize, leading to a rapid and

continuous stream of bubbles from the capillary tube. At this point, the heating is

discontinued.

Boiling Point Reading: As the apparatus cools, the stream of bubbles will slow down and

eventually stop. The temperature at which the liquid just begins to be drawn into the capillary

tube is the boiling point of the substance.

Workflow and Characterization
The overall process from synthesis to characterization of bis(4-bromophenyl) ether can be

visualized as a logical workflow. This includes the initial reaction, purification of the product,

and subsequent analysis to confirm its identity and purity through physical property

determination.

Start: Reagents
(Diphenyl Ether, Bromine)

Synthesis:
Direct Bromination Crude Product Purification:

Methanol Digestion & Filtration Pure Bis(4-bromophenyl) ether Characterization

Melting Point
Determination

Physical Property
Analysis

Boiling Point
Determination

Physical Property
Analysis

Final Data:
Melting & Boiling Points
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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